Cas no 857972-83-9 (3-(5-ethylthiophen-2-yl)propanoic acid)

• Product Name: 3-(5-ethylthiophen-2-yl)propanoic acid
• CAS No: 857972-83-9
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 5980861
• PubChem ID: 43523010
• Update Time: 2025-05-26

3-(5-ethylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepropanoic acid, 5-ethyl-
• 3-(5-Ethylthiophen-2-yl)propanoic acid
• 857972-83-9
• CS-0345902
• EN300-1457331
• 3-(5-ethylthiophen-2-yl)propanoic acid

• Inchi： 1S/C9H12O2S/c1-2-7-3-4-8(12-7)5-6-9(10)11/h3-4H,2,5-6H2,1H3,(H,10,11)
• InChI Key： ZQFZDXQNRNRNPS-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)SC(CC)=CC=1

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3(Predicted)
• Melting Point: 54.5 °C
• Boiling Point: 301.9±27.0 °C(Predicted)
• pka: 4.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-ethylthiophen-2-yl)propanoic acid

Introduction to 3-(5-ethylthiophen-2-yl)propanoic acid (CAS No. 857972-83-9)

3-(5-ethylthiophen-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 857972-83-9, is a significant compound in the realm of pharmaceutical and biochemical research. This organic molecule, featuring a thiophene ring substituted with an ethyl group and linked to a propanoic acid moiety, has garnered attention due to its unique structural properties and potential applications in drug development. The compound's synthesis and derivatives have been explored in various studies, highlighting its relevance in modern medicinal chemistry.

The structure of 3-(5-ethylthiophen-2-yl)propanoic acid consists of a benzene-like thiophene core, which is a common scaffold in many bioactive molecules. The presence of the ethyl group at the 5-position and the carboxylic acid functionality at the 3-position introduces specific interactions that can be exploited for therapeutic purposes. This arrangement allows for diverse chemical modifications, making it a versatile building block in the design of novel compounds.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. 3-(5-ethylthiophen-2-yl)propanoic acid has been studied for its potential role in modulating various biological pathways. For instance, research suggests that thiophene-based compounds can exhibit anti-inflammatory, antioxidant, and even anticancer properties. The carboxylic acid group in this molecule can form hydrogen bonds with biological targets, enhancing binding affinity and efficacy.

One of the most compelling aspects of 3-(5-ethylthiophen-2-yl)propanoic acid is its utility as a precursor in synthesizing more complex pharmacophores. By leveraging its reactive sites, chemists can introduce additional functional groups or link it to other molecules to create novel drug candidates. This flexibility has made it a valuable asset in high-throughput screening programs aimed at identifying new therapeutic agents.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(5-ethylthiophen-2-yl)propanoic acid's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific protein receptors, potentially interfering with disease-related pathways. These insights have guided experimental efforts to optimize its structure for improved pharmacological activity.

The synthesis of 3-(5-ethylthiophen-2-yl)propanoic acid involves multi-step organic reactions, typically starting from commercially available thiophene derivatives. The introduction of the ethyl group and the carboxylic acid functionality requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale, facilitating further research and development.

In conclusion, 3-(5-ethylthiophen-2-yl)propanoic acid (CAS No. 857972-83-9) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a building block for more complex molecules underscores its importance in drug discovery efforts. As research continues to uncover new applications for thiophene derivatives, compounds like this are likely to play an increasingly significant role in developing next-generation therapeutics.